Cas no 2228447-44-5 (methyl 2-hydroxy-3-methyl-3-(2-methyl-1,3-thiazol-5-yl)butanoate)

• Product Name: methyl 2-hydroxy-3-methyl-3-(2-methyl-1,3-thiazol-5-yl)butanoate
• CAS No: 2228447-44-5
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 6389966
• PubChem ID: 165733917
• Update Time: 2025-10-25

methyl 2-hydroxy-3-methyl-3-(2-methyl-1,3-thiazol-5-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-methyl-3-(2-methyl-1,3-thiazol-5-yl)butanoate
• EN300-1750287
• 2228447-44-5

• Inchi： 1S/C10H15NO3S/c1-6-11-5-7(15-6)10(2,3)8(12)9(13)14-4/h5,8,12H,1-4H3
• InChI Key： ZTIWLGFNTIDLKY-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C(C)(C)C(C(=O)OC)O

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl 2-hydroxy-3-methyl-3-(2-methyl-1,3-thiazol-5-yl)butanoate

Comprehensive Overview of Methyl 2-hydroxy-3-methyl-3-(2-methyl-1,3-thiazol-5-yl)butanoate (CAS No. 2228447-44-5)

The compound Methyl 2-hydroxy-3-methyl-3-(2-methyl-1,3-thiazol-5-yl)butanoate (CAS No. 2228447-44-5) is a specialized ester derivative that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This molecule features a unique combination of a thiazole ring and a hydroxybutanoate moiety, making it a versatile intermediate for synthetic applications. Its structural complexity and functional groups contribute to its potential utility in drug discovery, agrochemical development, and material science.

In recent years, the demand for heterocyclic compounds like Methyl 2-hydroxy-3-methyl-3-(2-methyl-1,3-thiazol-5-yl)butanoate has surged due to their role in designing bioactive molecules. Researchers are particularly interested in its thiazole component, a five-membered ring containing sulfur and nitrogen, which is known for its pharmacological properties. The ester group in this compound also enhances its solubility and reactivity, making it a valuable building block for further chemical modifications.

The synthesis of CAS No. 2228447-44-5 typically involves multi-step organic reactions, including condensation, esterification, and cyclization. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been explored to improve yield and enantioselectivity. These methods align with the growing trend toward green chemistry and sustainable practices, which are hot topics in the scientific community.

From an application perspective, Methyl 2-hydroxy-3-methyl-3-(2-methyl-1,3-thiazol-5-yl)butanoate has shown promise in the development of antimicrobial agents and enzyme inhibitors. Its structural features mimic those found in natural products, which often exhibit high biological activity. This has led to increased interest from pharmaceutical companies exploring novel small-molecule therapeutics for diseases such as cancer and metabolic disorders.

In the agrochemical sector, derivatives of this compound are being investigated for their potential as plant growth regulators and pesticides. The thiazole ring, in particular, is known to interact with biological targets in pests, offering a pathway for developing eco-friendly crop protection solutions. This aligns with the global push toward sustainable agriculture and reduced environmental impact.

Analytical characterization of CAS No. 2228447-44-5 involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for research and industrial applications. The compound's stability under various conditions is also a subject of ongoing study, particularly for its use in formulation development.

As the scientific community continues to explore the potential of Methyl 2-hydroxy-3-methyl-3-(2-methyl-1,3-thiazol-5-yl)butanoate, its role in drug discovery pipelines and material science innovations is expected to expand. With advancements in computational chemistry and high-throughput screening, researchers can now predict and optimize its properties more efficiently, accelerating its adoption in various industries.

In summary, Methyl 2-hydroxy-3-methyl-3-(2-methyl-1,3-thiazol-5-yl)butanoate (CAS No. 2228447-44-5) represents a fascinating intersection of chemistry and biology. Its unique structure and multifunctional nature make it a compelling subject for both academic and industrial research, particularly in the context of sustainable development and innovative therapeutics.